Chromium carbide (Cr7C3)

• IUPAC Name: chromium;methane
• InChI: InChI=1S/3CH4.7Cr/h3*1H4
• InChI Key: GETQUXSKPMRGCK-UHFFFAOYSA-N
• Canonical SMILES: C.C.C.[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr]
• Molecular Formula: C3H12Cr7
• DSSTOX Substance ID: DTXSID30923551
• Molecular Weight: 412.10 g/mol
• CAS RN: 12075-40-0

Description

Chromium carbide (Cr7C3) is a binary compound of chromium and carbon. It is a hard and wear-resistant material that is commonly used in various industrial applications. Chromium carbide has attracted significant attention from researchers due to its unique properties and potential applications in different fields.

Scientific Research Applications

• Structural and Mechanical Properties : A study highlighted the hexagonal ground state structure of Cr7C3 and its metallic and mechanically stable nature under ambient conditions, suggesting its potential as a low-compressibility and hard material (Jiang, 2008).

• Industrial Applications : Cr7C3 is used in wear-resistant coatings, as a catalyst, a ceramic material, and an additive in welding electrode flux. Its production process involves carbothermic reduction of Cr2O3 (Rajagopalan, Krishnan, & Bose, 2000).

• Electrocatalytic Activity : Research indicates the significance of Cr7C3 in catalytic applications, particularly for the hydrogen evolution reaction, highlighting its potential in renewable energy catalysts due to cost-effectiveness and abundance (Schmuecker et al., 2017).

• Synthesis and Phase Evolution : The influence of milling conditions on the synthesis of Cr7C3 by mechanical alloying was investigated, showing the impact of collision energies on phase formation (Huang & McCormick, 1997).

• Nanosized Powder Production : Cr7C3 powders were synthesized via direct electrolysis in molten calcium chloride, indicating a novel method for its production (Dai et al., 2015).

• Biomorphic Ceramics for Heavy Metal Ion Adsorption : Cr7C3 was used in porous chromium carbide/carbon biomorphic ceramics for Pb2+ removal from water, demonstrating its application in environmental remediation (Kan et al., 2021).

• Wear Resistance in Coatings : In multilayer coatings for metal surface treatment, Cr7C3 showed improved wear resistance, highlighting its potential in enhancing the durability of machine parts and tools (Pavlenko et al., 2021).

• Aluminothermic Reduction for Synthesis : The preparation of single-phase Cr7C3 via aluminothermic reduction of chromium oxide in the presence of carbon was studied, showing a novel synthesis method (Biswas, Nair, & Bose, 1993).

• Electronic and Bonding Properties : A study on the electronic structure and bonding properties of chromium carbides, including Cr7C3, using Density Functional Theory, highlighted its high metallicity and implications for wear and corrosion resistance applications (Ganguly, Murthy, & Kannoorpatti, 2020).

• Defect Characterization in Overlays : Research on chromium carbide overlay plates identified defects affecting the wear performance, with Cr7C3 playing a significant role (Carvalho et al., 2016).

Mechanism of Action

Target of Action

Chromium carbide (Cr7C3) primarily targets metallic surfaces where it forms a protective layer. This layer significantly enhances the wear resistance, extreme stiffness, and oxidation resistance of the metal .

Mode of Action

The mode of action of Cr7C3 involves the formation of a protective layer on the surface of metals. This is achieved through a process known as mechanical alloying, where metallic chromium and pure carbon in the form of graphite are ground into a fine powder. The components are then pressed into a pellet and subjected to hot isostatic pressing . The heat and pressure cause the graphite and metallic chromium to react and form chromium carbide .

Result of Action

The result of Cr7C3’s action is the formation of a protective layer on the surface of metals. This layer significantly enhances the wear resistance, extreme stiffness, and oxidation resistance of the metal, even under high temperatures . The hardest and most commonly used composition for this purpose is Cr3C2 .

Action Environment

The action of Cr7C3 is influenced by environmental factors such as temperature and pressure. For instance, the formation of chromium carbide is facilitated by high temperatures and pressures . Furthermore, once formed, Cr7C3 displays excellent resistance to high temperatures, making it particularly useful in harsh or extreme environments .

Safety and Hazards

Avoid dust formation. Avoid breathing mist, gas, or vapors. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves.

Future Directions

The results of a study provide a theoretical insight into the electronic, mechanical, and thermodynamic behavior of Cr7C3 and show the potential of these novel carbides in a wide range of applications. The presence of B could deteriorate the mechanical moduli of the Cr7C3 phase in Cr cast iron slightly. On the other hand, the chemical stability of Cr7C3 carbides is improved due to chemical bonding modifications through doping with B.